N-(2,4-dimethoxybenzyl)-5-fluoro-N-(6-fluoropyridin-2-yl)-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonamide

Specification

• Molecular Formula: C21H17F2N3O6S
• Molecular Weight: 477.4 g/mol
• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-5-fluoro-N-(6-fluoropyridin-2-yl)-2-oxo-3H-1,3-benzoxazole-6-sulfonamide
• Standard InChI: InChI=1S/C21H17F2N3O6S/c1-30-13-7-6-12(16(8-13)31-2)11-26(20-5-3-4-19(23)25-20)33(28,29)18-10-17-15(9-14(18)22)24-21(27)32-17/h3-10H,11H2,1-2H3,(H,24,27)
• Standard InChI Key: YEEUUYYYWVRFCR-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)CN(C2=NC(=CC=C2)F)S(=O)(=O)C3=C(C=C4C(=C3)OC(=O)N4)F)OC
• Canonical SMILES: COC1=CC(=C(C=C1)CN(C2=NC(=CC=C2)F)S(=O)(=O)C3=C(C=C4C(=C3)OC(=O)N4)F)OC

Introduction

N-(2,4-Dimethoxybenzyl)-5-fluoro-N-(6-fluoropyridin-2-yl)-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonamide is a complex organic compound featuring a benzo[d]oxazole core, sulfonamide functionality, and multiple fluorine and methoxy substituents. Its chemical formula is C21H17F2N3O6S, indicating a molecular structure rich in functional groups that contribute to its potential biological activity. The presence of fluorine atoms enhances lipophilicity and metabolic stability, traits highly desirable in drug development.

Synthesis and Chemical Behavior

The synthesis of N-(2,4-Dimethoxybenzyl)-5-fluoro-N-(6-fluoropyridin-2-yl)-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonamide involves multi-step organic synthesis techniques. Each step requires careful optimization to ensure high yields and purity of the final product. The compound's chemical behavior can be analyzed through various reaction pathways typical of sulfonamides and heterocyclic compounds.

Potential Applications

This compound has potential applications in medicinal chemistry, particularly in the development of pharmaceuticals targeting various biological pathways. Preliminary studies suggest that compounds similar to N-(2,4-Dimethoxybenzyl)-5-fluoro-N-(6-fluoropyridin-2-yl)-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonamide exhibit significant biological activities.

Compound Type	Structure Features	Biological Activity
Sulfanilamide	Contains a sulfonamide group	Antibacterial
Benzoxazole derivatives	Heterocyclic core	Anticancer
Fluorinated imidazoles	Fluorine substitutions	Antifungal